Cas no 1187159-96-1 (1-(3,3,3-trifluoropropyl)piperidin-4-amine)
1-(3,3,3-Trifluoropropyl)piperidin-4-amine is a fluorinated piperidine derivative with a trifluoropropyl substituent, offering unique physicochemical properties due to the presence of fluorine atoms. The trifluoropropyl group enhances lipophilicity and metabolic stability, making this compound valuable in medicinal chemistry and drug development. The primary amine functionality at the 4-position of the piperidine ring provides a versatile handle for further derivatization, enabling its use as a building block in the synthesis of bioactive molecules. Its structural features suggest potential applications in the design of CNS-targeting compounds or fluorinated analogs of pharmacologically active amines. The compound's stability and reactivity profile make it suitable for exploratory research in selective ligand design.
1187159-96-1 structure
Product Name:1-(3,3,3-trifluoropropyl)piperidin-4-amine
CAS No:1187159-96-1
MF:C8H15F3N2
MW:196.213312387466
MDL:MFCD18262288
CID:3160322
PubChem ID:50896709
Update Time:2025-05-27
1-(3,3,3-trifluoropropyl)piperidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,3,3-trifluoropropyl)piperidin-4-amine
- SCHEMBL4103985
- MXB15996
- STL414910
- EN300-232502
- AKOS005169443
- RXMBVCSHXNOZCE-UHFFFAOYSA-N
- 1187159-96-1
- DB-406515
- 1-(3,3,3-trifluoropropyl)-4-Piperidinamine
- 1-(3,3,3-trifluoro-propyl)-piperidin-4-ylamine
- 1431965-96-6
- CS-0271885
-
- MDL: MFCD18262288
- Inchi: 1S/C8H15F3N2/c9-8(10,11)3-6-13-4-1-7(12)2-5-13/h7H,1-6,12H2
- InChI Key: RXMBVCSHXNOZCE-UHFFFAOYSA-N
- SMILES: FC(CCN1CCC(CC1)N)(F)F
Computed Properties
- Exact Mass: 196.11873297Da
- Monoisotopic Mass: 196.11873297Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 29.3Ų
1-(3,3,3-trifluoropropyl)piperidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB502243-100 mg |
1-(3,3,3-Trifluoropropyl)piperidin-4-amine |
1187159-96-1 | 100MG |
€253.70 | 2022-03-01 | ||
| abcr | AB502243-250 mg |
1-(3,3,3-Trifluoropropyl)piperidin-4-amine |
1187159-96-1 | 250MG |
€343.00 | 2022-03-01 | ||
| abcr | AB502243-500 mg |
1-(3,3,3-Trifluoropropyl)piperidin-4-amine |
1187159-96-1 | 500MG |
€475.60 | 2022-03-01 | ||
| abcr | AB502243-1 g |
1-(3,3,3-Trifluoropropyl)piperidin-4-amine |
1187159-96-1 | 1g |
€609.00 | 2022-03-01 | ||
| Enamine | EN300-232502-0.05g |
1-(3,3,3-trifluoropropyl)piperidin-4-amine |
1187159-96-1 | 95% | 0.05g |
$162.0 | 2024-06-19 | |
| Enamine | EN300-232502-0.1g |
1-(3,3,3-trifluoropropyl)piperidin-4-amine |
1187159-96-1 | 95% | 0.1g |
$241.0 | 2024-06-19 | |
| Enamine | EN300-232502-0.25g |
1-(3,3,3-trifluoropropyl)piperidin-4-amine |
1187159-96-1 | 95% | 0.25g |
$347.0 | 2024-06-19 | |
| Enamine | EN300-232502-0.5g |
1-(3,3,3-trifluoropropyl)piperidin-4-amine |
1187159-96-1 | 95% | 0.5g |
$546.0 | 2024-06-19 | |
| Enamine | EN300-232502-1.0g |
1-(3,3,3-trifluoropropyl)piperidin-4-amine |
1187159-96-1 | 95% | 1.0g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-232502-2.5g |
1-(3,3,3-trifluoropropyl)piperidin-4-amine |
1187159-96-1 | 95% | 2.5g |
$1370.0 | 2024-06-19 |
1-(3,3,3-trifluoropropyl)piperidin-4-amine Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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